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Compound of Interest

Compound Name: 2-Iodo-4-methyl-6-nitrophenol

Cat. No.: B1268069 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2-Iodo-4-methyl-6-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the chemical compound

2-Iodo-4-methyl-6-nitrophenol. The information is presented to be a resource for

professionals engaged in research, scientific analysis, and drug development.

Compound Identification
The compound in question is 2-Iodo-4-methyl-6-nitrophenol. It is identified by its chemical

structure and nomenclature.

Chemical Name: 2-Iodo-4-methyl-6-nitrophenol

CAS Number: 69492-91-7

Molecular Formula: C₇H₆INO₃

Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property, essential for

stoichiometric calculations in experimental protocols. It is determined by the sum of the atomic

weights of its constituent atoms.
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The molecular formula C₇H₆INO₃ indicates the presence of the following elements in one

molecule of the compound:

Carbon (C)

Hydrogen (H)

Iodine (I)

Nitrogen (N)

Oxygen (O)

Calculation and Data Presentation
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecule. The precise molecular weight for 2-Iodo-4-methyl-6-nitrophenol is 279.0319 g/mol .

A nominal mass of 279 Da is also cited.[1]

The table below summarizes the quantitative data used for this determination.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Iodine I 1 126.904 126.904

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total C₇H₆INO₃ 18 279.033

Note: The calculated total may differ slightly from the cited high-resolution mass spectrometry

value due to the use of standard atomic weights versus isotopic masses.
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Logical Relationship of Calculation
The following diagram illustrates the logical workflow for determining the molecular weight from

the compound's formula.

Molecular Weight Calculation Workflow

Compound
2-Iodo-4-methyl-6-nitrophenol

Molecular Formula
C₇H₆INO₃

 yields

Elemental Composition
(C, H, I, N, O)

 defines

Summation of Atomic Weights
Σ(Atom Count * Atomic Weight)

 provides counts for

Atomic Weights
(from Periodic Table)

 provides weights for

Calculated Molecular Weight
279.033 g/mol

 results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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